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molecular formula C7H5Br2F B7900744 2,3-Dibromo-1-fluoro-4-methylbenzene

2,3-Dibromo-1-fluoro-4-methylbenzene

Cat. No. B7900744
M. Wt: 267.92 g/mol
InChI Key: DJAAAZYVOUMCGI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04351974

Procedure details

11 g of iron powder were added to a solution of 110 g (1 mole) of 4-fluorotoluene in 165 ml of carbon tetrachloride. 160 g (1 mole) of bromine were added dropwise to this mixture at room temperature, the mixture was subsequently stirred for 24 hours, the solvent was distilled off under normal pressure and the residue was fractionated under normal pressure over a 10 cm Vigreux column. 26.4 g of unreacted 4-fluorotoluene were obtained as the first fraction at a boiling point of 114° to 117° C., and 78 g of a mixture consisting of 66% of 2-bromo-4-fluorotoluene, 24% of 3-bromo-4-fluorotoluene and 9% of dibromo-4-fluorotoluene were obtained as the second fraction at a boiling point of 175° to 185° C. Relative to the 4-fluorotoluene reacted, the yield of 2-bromo-4-fluorotoluene plus 3-bromo-4-fluorotoluene was 48% and that of 3-bromo-4-fluorotoluene was 11.4%.
Name
2-bromo-4-fluorotoluene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
3-bromo-4-fluorotoluene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
dibromo-4-fluorotoluene
Yield
9%

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:7]=[C:6]([F:8])[CH:5]=[CH:4][C:3]=1[CH3:9].[Br:10]C1C=C(C)C=CC=1F>>[Br:10][C:7]1[C:2]([Br:1])=[C:3]([CH3:9])[CH:4]=[CH:5][C:6]=1[F:8]

Inputs

Step One
Name
2-bromo-4-fluorotoluene
Quantity
0 (± 1) mol
Type
reactant
Smiles
BrC1=C(C=CC(=C1)F)C
Step Two
Name
3-bromo-4-fluorotoluene
Quantity
0 (± 1) mol
Type
reactant
Smiles
BrC=1C=C(C=CC1F)C

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
dibromo-4-fluorotoluene
Type
product
Smiles
BrC=1C(=C(C=CC1F)C)Br
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 9%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.